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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic analysis of N-Nitroso
Lidocaine, a potential genotoxic impurity in Lidocaine drug products. The guide details the

expected data from Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and

Infrared (IR) spectroscopy, and provides comprehensive experimental protocols for its

identification and quantification. This document is intended to support researchers, quality

control analysts, and drug development professionals in ensuring the safety and quality of

pharmaceutical products.

Introduction to N-Nitroso Lidocaine
N-Nitroso Lidocaine, chemically known as N-(2,6-dimethylphenyl)-2-

(ethyl(nitroso)amino)acetamide, is a nitrosamine impurity that can form during the synthesis or

storage of Lidocaine. Due to the classification of many N-nitroso compounds as probable

human carcinogens, regulatory agencies such as the U.S. Food and Drug Administration (FDA)

and the United States Pharmacopeia (USP) have established stringent guidelines for their

control in pharmaceutical products.[1][2][3][4][5] Robust and sensitive analytical methods are

therefore essential for the detection and quantification of N-Nitroso Lidocaine at trace levels.
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Predicted Spectroscopic Data
While a comprehensive public dataset for N-Nitroso Lidocaine is not readily available, this

section presents predicted spectroscopic data based on the analysis of structurally similar

compounds, including N-nitroso-N-alkylanilines and N-nitroso amides, as well as general

principles of spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of N-Nitroso Lidocaine. Due

to the restricted rotation around the N-N bond, N-nitrosamines can exist as a mixture of (E) and

(Z) isomers, which may be observable as separate sets of signals in the NMR spectrum.

Table 1: Predicted ¹H NMR Spectroscopic Data for N-Nitroso Lidocaine

Chemical Shift
(δ) ppm

Multiplicity Integration
Assignment
(Proposed)

Notes

~1.0 - 1.4 Triplet 3H -CH₂-CH₃

May show

distinct signals

for (E) and (Z)

isomers.

~2.2 - 2.4 Singlet 6H Ar-CH₃

~3.5 - 4.2 Quartet 2H -CH₂-CH₃

May show

distinct signals

for (E) and (Z)

isomers.

~4.0 - 4.8 Singlet 2H -N-CH₂-C=O

May show

distinct signals

for (E) and (Z)

isomers.

~7.0 - 7.3 Multiplet 3H Aromatic protons

~9.0 - 9.5 Singlet (broad) 1H -NH- Amide proton.

Table 2: Predicted ¹³C NMR Spectroscopic Data for N-Nitroso Lidocaine
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Chemical Shift (δ) ppm Assignment (Proposed)

~12 - 15 -CH₂-CH₃

~18 - 20 Ar-CH₃

~45 - 55 -CH₂-CH₃

~50 - 60 -N-CH₂-C=O

~125 - 130 Aromatic CH

~135 - 140 Aromatic quaternary C

~165 - 170 -C=O

Mass Spectrometry (MS)
Mass spectrometry is a highly sensitive technique for the detection and quantification of N-
Nitroso Lidocaine. The fragmentation pattern can provide valuable structural information.

Table 3: Predicted Mass Spectrometry Data for N-Nitroso Lidocaine

m/z (Proposed) Interpretation

235.13 [M+H]⁺ (Protonated Molecule)

205.12 [M+H - NO]⁺ (Loss of nitric oxide)

177.13
[M+H - NO - CO]⁺ (Subsequent loss of carbon

monoxide)

149.12 [Fragment from cleavage of the N-CH₂ bond]

121.09 [2,6-dimethylaniline fragment]

The loss of the nitroso group (NO, 30 Da) is a characteristic fragmentation pathway for N-

nitrosamines.[6][7]

Infrared (IR) Spectroscopy
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Infrared spectroscopy is useful for identifying the key functional groups present in N-Nitroso
Lidocaine.

Table 4: Predicted Infrared (IR) Absorption Bands for N-Nitroso Lidocaine

Wavenumber (cm⁻¹) Intensity Assignment (Proposed)

~3300 Medium N-H stretch (amide)

~2970 Medium C-H stretch (aliphatic)

~1680 Strong C=O stretch (amide)

~1530 Medium N-H bend (amide)

~1450 Strong N=O stretch (nitroso)

~1050 Medium N-N stretch (nitroso)

~770 Strong C-H bend (aromatic)

The N=O stretching vibration in nitrosamines typically appears in the region of 1430-1460 cm⁻¹.

Experimental Protocols
The following are detailed methodologies for the spectroscopic analysis of N-Nitroso
Lidocaine, designed to be consistent with regulatory expectations for the analysis of

pharmaceutical impurities.[8][9][10]

NMR Spectroscopy
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural confirmation.

Instrumentation: 400 MHz (or higher) NMR spectrometer.

Sample Preparation:

Accurately weigh approximately 5-10 mg of the N-Nitroso Lidocaine reference standard.

Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g.,

Chloroform-d, DMSO-d₆).
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Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition Parameters (Example):

Pulse Program: Standard single pulse (zg30)

Number of Scans: 16

Relaxation Delay: 2.0 s

Acquisition Time: 4.0 s

Spectral Width: 20 ppm

Temperature: 298 K

¹³C NMR Acquisition Parameters (Example):

Pulse Program: Proton-decoupled single pulse (zgpg30)

Number of Scans: 1024

Relaxation Delay: 2.0 s

Acquisition Time: 1.5 s

Spectral Width: 240 ppm

Temperature: 298 K

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decay (FID).

Phase correct the spectrum.

Perform baseline correction.

Calibrate the chemical shift scale using the residual solvent peak as a reference.
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Mass Spectrometry (LC-MS/MS)
Objective: To develop a sensitive and selective method for the quantification of N-Nitroso
Lidocaine.

Instrumentation: High-Performance Liquid Chromatography (HPLC) system coupled to a

tandem mass spectrometer (MS/MS).

Chromatographic Conditions (Example):

Column: C18, 2.1 x 100 mm, 1.8 µm

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: 10% B to 90% B over 10 minutes

Flow Rate: 0.3 mL/min

Column Temperature: 40 °C

Injection Volume: 5 µL

Mass Spectrometry Conditions (Example):

Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Type: Multiple Reaction Monitoring (MRM)

Precursor Ion (Q1): 235.1 m/z

Product Ions (Q3): 205.1 m/z (quantifier), 177.1 m/z (qualifier)

Collision Energy: Optimized for the specific instrument and transitions.

Source Temperature: 500 °C

Sample Preparation:
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Prepare a stock solution of N-Nitroso Lidocaine reference standard in methanol at a

concentration of 100 µg/mL.

Prepare a series of calibration standards by serially diluting the stock solution with a suitable

diluent (e.g., 50:50 water:acetonitrile).

For drug product analysis, dissolve a known amount of the drug product in the diluent to

achieve a target concentration within the calibration range. Sample extraction or clean-up

may be necessary depending on the matrix.

Infrared (IR) Spectroscopy
Objective: To obtain an infrared spectrum for the identification of functional groups.

Instrumentation: Fourier Transform Infrared (FTIR) spectrometer with an Attenuated Total

Reflectance (ATR) accessory.

Sample Preparation:

Place a small amount of the N-Nitroso Lidocaine reference standard directly onto the ATR

crystal.

Apply pressure using the ATR anvil to ensure good contact between the sample and the

crystal.

Acquisition Parameters (Example):

Spectral Range: 4000 - 400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 32

Apodization: Happ-Genzel

Data Processing:

Perform a background scan with a clean, empty ATR crystal.
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Acquire the sample spectrum.

The instrument software will automatically ratio the sample spectrum to the background

spectrum to produce the absorbance spectrum.

Workflow and Logical Relationships
The following diagrams illustrate the overall workflow for the spectroscopic analysis of N-
Nitroso Lidocaine and the logical relationship between the analytical techniques.

Sample Preparation Spectroscopic Analysis Data Interpretation

Final Result

N-Nitroso Lidocaine Sample

Dissolution in
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LC-MS
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Click to download full resolution via product page

Caption: Workflow for the spectroscopic analysis of N-Nitroso Lidocaine.
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Caption: Logical relationships between analytical techniques.

Conclusion
The spectroscopic analysis of N-Nitroso Lidocaine is a critical component of ensuring the

safety of Lidocaine-containing pharmaceuticals. This guide provides a framework for the

identification and quantification of this impurity using NMR, MS, and IR spectroscopy. The

presented data, while predictive, is based on sound chemical principles and data from

analogous structures. The detailed experimental protocols offer a starting point for method

development and validation in a regulated laboratory environment. Adherence to regulatory

guidelines, such as those from the FDA and USP, is paramount in the control of nitrosamine

impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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